N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide

• IUPAC Name: N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide
• InChI: InChI=1S/C11H13BrClNO/c1-11(2,14-10(15)7-13)8-3-5-9(12)6-4-8/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key: KCKNXDZRGTUGFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)Br)NC(=O)CCl
• Molecular Formula: C11H13BrClNO
• Molecular Weight: 290.58 g/mol

Description

N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide, also known as BRP-2CA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs.

Scientific Research Applications

N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide has been studied for its potential applications in the development of new drugs, particularly in the field of cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide has been investigated for its potential as an anti-inflammatory and analgesic agent.

Mechanism of Action

The mechanism of action of N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide may induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide has been found to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, it has been shown to have anti-inflammatory and analgesic effects. It has also been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide in lab experiments is its ability to selectively target cancer cells, while leaving healthy cells unharmed. This makes it a promising candidate for the development of new cancer therapies. However, one limitation of using N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide in lab experiments is its relatively low solubility in water, which can make it difficult to work with.

Future Directions

There are a number of potential future directions for research on N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide. One area of interest is the development of new cancer therapies based on the compound. Another potential direction is the investigation of its anti-inflammatory and analgesic properties for the treatment of pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of N-[2-(4-bromophenyl)propan-2-yl]-2-chloroacetamide involves the reaction of 4-bromoacetophenone with isopropylamine, followed by chloroacetyl chloride. The resulting product is then purified using column chromatography to obtain the final compound.